2-(methylsulfinyl)-4-phenyl-6-(2-thienyl)nicotinonitrile
Overview
Description
2-(methylsulfinyl)-4-phenyl-6-(2-thienyl)nicotinonitrile (also known as MTPT) is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has been found to have several biochemical and physiological effects. The purpose of
Scientific Research Applications
MTPT has been used in several scientific research studies due to its potential applications in the field of neuroscience. This compound has been found to have an effect on dopamine release in the brain and has been used to study the role of dopamine in addiction and other neurological disorders. MTPT has also been used to study the effects of nicotine on the brain and has been found to enhance the effects of nicotine on dopamine release.
Mechanism of Action
MTPT works by inhibiting the reuptake of dopamine in the brain, which leads to an increase in dopamine release. This increase in dopamine release is thought to be responsible for the compound's effects on addiction and other neurological disorders.
Biochemical and Physiological Effects:
MTPT has been found to have several biochemical and physiological effects, including an increase in dopamine release in the brain, enhanced effects of nicotine on dopamine release, and an effect on addiction and other neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using MTPT in lab experiments include its ability to enhance the effects of nicotine on dopamine release and its potential applications in the study of addiction and other neurological disorders. The limitations of using MTPT in lab experiments include the need for careful handling due to its toxicity and the potential for adverse effects on the brain.
Future Directions
For MTPT include further research into its potential applications in the field of neuroscience, including its role in addiction and other neurological disorders. Other future directions include the development of new synthesis methods for MTPT and the investigation of its potential therapeutic applications.
Synthesis Methods
MTPT has been synthesized using various methods, including the reaction of 2-chloro-4-phenyl-6-(2-thienyl)nicotinonitrile with methylsulfinylmethylamine, and the reaction of 2-chloro-4-phenyl-6-(2-thienyl)nicotinonitrile with methylsulfinylmethylamine followed by reduction with sodium borohydride. These methods have resulted in high yields of MTPT and have been used in several scientific research studies.
properties
IUPAC Name |
2-methylsulfinyl-4-phenyl-6-thiophen-2-ylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N2OS2/c1-22(20)17-14(11-18)13(12-6-3-2-4-7-12)10-15(19-17)16-8-5-9-21-16/h2-10H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNCLZJZWLGYQRG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)C1=C(C(=CC(=N1)C2=CC=CS2)C3=CC=CC=C3)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N2OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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